Cas no 1872825-34-7 (2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine
• CAS No: 1872825-34-7
• MF: C₉H₁₈F₂N₂O
• MW: 208.248829364777
• CID: 5296056
• Update Time: 2025-06-11

2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine
• 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine

• Inchi： 1S/C9H18F2N2O/c1-14-8-3-2-4-13(5-8)7-9(10,11)6-12/h8H,2-7,12H2,1H3
• InChI Key： FYMVZWJHQDNKFX-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCCC(C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• XLogP3: 0.4
• Topological Polar Surface Area: 38.5

Additional information on 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine

Introduction to 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine (CAS No. 1872825-34-7) and Its Emerging Applications in Chemical Biology

The compound 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine (CAS No. 1872825-34-7) represents a fascinating intersection of fluorinated heterocycles and pharmacophoric design, showcasing significant potential in the realm of chemical biology and drug discovery. Its unique structural features—comprising a fluorinated propane backbone linked to a piperidine ring—endow it with distinct physicochemical properties that make it an attractive scaffold for developing novel therapeutic agents.

Fluorine atoms are well-documented for their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. In the context of 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine, the presence of two fluorine substituents at the 2-position of the propane moiety likely contributes to enhanced lipophilicity and resistance to enzymatic degradation, which are critical factors in medicinal chemistry. This compound’s piperidine component is another key feature; piperidine derivatives are widely recognized for their role in medicinal chemistry due to their favorable pharmacokinetic profiles and ability to serve as bioisosteric replacements for other nitrogen-containing heterocycles.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological activity of such compounds more efficiently than ever before. The structural motif of 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine has been investigated for its potential interactions with various biological targets. Notably, studies suggest that this compound may exhibit inhibitory effects on certain enzyme families involved in inflammatory pathways and cancer progression. The methoxy group on the piperidine ring further fine-tunes its interactions with biological macromolecules, making it a versatile scaffold for structure-based drug design.

In the field of oncology, fluorinated piperidine derivatives have garnered considerable attention due to their ability to disrupt key signaling pathways that drive tumor growth. The fluorine atoms in 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine may enhance its binding affinity to proteins such as kinases, which are often overexpressed in cancer cells. Additionally, the amine functionality provides a site for further derivatization, allowing chemists to optimize potency and selectivity through directed molecular modifications.

The synthesis of 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine presents unique challenges due to the need for precise functional group manipulation while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct its core framework efficiently. These synthetic strategies not only enhance yield but also allow for scalability, which is crucial for preclinical and clinical development.

From a computational biology perspective, the three-dimensional structure of 2,2-Difluoro-3-(3-methoxypiperidin-1-yl)propan-1-amine has been modeled using molecular dynamics simulations and docking studies. These simulations have revealed insights into how the compound interacts with target proteins at an atomic level. The fluorine atoms were found to engage in favorable hydrophobic interactions with aromatic residues in the binding pocket, while the piperidine ring adopts a conformation that maximizes hydrogen bonding potential with polar side chains.

The role of fluorine substitution in modulating pharmacokinetic properties cannot be overstated. In vivo studies using radiolabeled analogs of 2,2-Difluoro-3-(3-methoxypiperidin-1-y l)propan -1 -amine have demonstrated prolonged circulation times compared to non-fluorinated counterparts. This extended half-life suggests that the compound may require less frequent dosing in therapeutic applications, improving patient compliance and convenience.

Future directions in the study of CAS No. 1872825 -34 -7 include exploring its potential as a prodrug or covalent inhibitor. Prodrug strategies leverage biotransformation processes to release active metabolites within target tissues or cells. The amine functionality could be exploited to design prodrugs that undergo enzymatic cleavage into pharmacologically active species upon administration.

The covalent inhibition approach involves designing molecules that form stable bonds with critical residues in target enzymes or proteins. Such irreversible inhibitors can offer prolonged therapeutic effects by permanently blocking enzyme activity. Preliminary data suggest that derivatives of CAS No 18728 25 34 7 may exhibit covalent binding capabilities when modified appropriately.

Ethical considerations are paramount when advancing chemical entities into clinical development pipelines; hence rigorous toxicological assessments must accompany each stage of discovery research involving compounds like CAS No 18728 25 34 7 . These assessments include acute toxicity studies as well as long-term carcinogenicity evaluations where warranted by structural alerts identified during initial screening phases